Cas no 573764-90-6 (imidazo[1,2-a]pyridin-6-amine,5-methyl-)

Imidazo[1,2-a]pyridin-6-amine,5-methyl- is a heterocyclic organic compound featuring a fused imidazole and pyridine ring system. The presence of the 5-methyl substituent and the 6-amine functional group enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic structure contributes to improved binding affinity in medicinal chemistry applications, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's stability and reactivity make it suitable for further functionalization, enabling the synthesis of diverse derivatives. High purity grades are available to ensure consistency in research and industrial applications. Its well-characterized properties facilitate its use in structure-activity relationship studies.

imidazo[1,2-a]pyridin-6-amine,5-methyl- structure

573764-90-6 structure

Product Name:imidazo[1,2-a]pyridin-6-amine,5-methyl-

CAS No:573764-90-6

MF:C₈H₉N₃

MW:147.177160978317

MDL:MFCD09263779

CID:946920

PubChem ID:21874920

Update Time:2025-10-29

imidazo[1,2-a]pyridin-6-amine,5-methyl- Chemical and Physical Properties

Names and Identifiers

- imidazo[1,2-a]pyridin-6-amine,5-methyl-
- 5-methyl-imidazo[1,2-a]pyridin-6-ylamine
- 5-Methylimidazo[1,2-a]pyridin-6-ylamine
- 573764-90-6
- DTXSID601285770
- 5-methylimidazo[1,2-a]pyridin-6-amine
- EN300-6773063
- DB-129377
- JTGICNYXZXTBJK-UHFFFAOYSA-N
- AKOS006329554
- G45966
- SCHEMBL3187668
- MDL： MFCD09263779
- Inchi： 1S/C8H9N3/c1-6-7(9)2-3-8-10-4-5-11(6)8/h2-5H,9H2,1H3
- InChI Key： JTGICNYXZXTBJK-UHFFFAOYSA-N
- SMILES： N12C=CN=C1C=CC(=C2C)N

Computed Properties

Exact Mass: 147.08000
Monoisotopic Mass: 147.08
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.3A^2
XLogP3: 1.5

Experimental Properties

PSA: 43.32000
LogP: 1.80610

imidazo[1,2-a]pyridin-6-amine,5-methyl- Pricemore >>

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